Cas no 1805172-80-8 (Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate
• CAS No: 1805172-80-8
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 4805922
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate

• Inchi： 1S/C10H10F3NO2/c1-3-16-10(15)6-4-5(2)14-8(7(6)11)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： ITKLYYDMCKEBPJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC(C)=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate

Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate (CAS No. 1805172-80-8): A Comprehensive Overview

Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate (CAS No. 1805172-80-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylates and is characterized by its unique structural features, including a difluoromethyl group, a fluoro substituent, and a methyl group. These functional groups contribute to its distinct chemical properties and potential biological activities.

The difluoromethyl group in Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate is particularly noteworthy due to its ability to enhance the metabolic stability and lipophilicity of the molecule. This feature is highly desirable in drug design, as it can improve the pharmacokinetic profile of the compound, leading to better bioavailability and reduced clearance rates. Recent studies have shown that compounds with difluoromethyl groups exhibit enhanced potency and selectivity, making them promising candidates for various therapeutic applications.

The fluoro substituent at the 3-position of the pyridine ring further enhances the chemical stability and biological activity of Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate. Fluorination is a common strategy in medicinal chemistry to improve the pharmacological properties of drugs. The presence of a fluorine atom can modulate the electronic properties of the molecule, leading to altered binding affinities and selectivities towards target receptors or enzymes. This can result in improved therapeutic outcomes with reduced side effects.

The methyl group at the 6-position of the pyridine ring contributes to the overall hydrophobicity of Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate, which is crucial for its ability to cross biological membranes and reach target sites within cells. The combination of these functional groups results in a molecule with a well-balanced set of physicochemical properties, making it an attractive candidate for further development in drug discovery programs.

In terms of synthetic methods, Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate can be prepared through a series of well-established organic reactions. One common approach involves the condensation of an appropriate pyridine derivative with an ethyl ester, followed by selective fluorination and difluoromethylation steps. The synthetic route is highly modular, allowing for easy modification and optimization to produce derivatives with tailored properties for specific applications.

Recent advances in computational chemistry have also played a significant role in understanding the structure-activity relationships (SAR) of Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate. Molecular modeling studies have provided insights into the binding modes and interactions between this compound and its potential targets, such as G protein-coupled receptors (GPCRs) and ion channels. These computational tools have facilitated the rational design of more potent and selective analogs, accelerating the drug discovery process.

Experimental studies have demonstrated that Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate exhibits promising biological activities. For instance, it has shown potent inhibitory effects on certain enzymes involved in metabolic pathways, making it a potential lead compound for treating metabolic disorders such as diabetes and obesity. Additionally, preliminary data suggest that this compound may have antiviral properties, particularly against RNA viruses like influenza and SARS-CoV-2. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxylate (CAS No. 1805172-80-8) represents a promising compound with unique structural features that confer enhanced chemical stability, metabolic stability, and biological activity. Its potential applications in medicinal chemistry and pharmaceutical research are diverse, ranging from metabolic disorders to antiviral therapies. Ongoing studies are expected to provide more detailed insights into its pharmacological profile and pave the way for its development as a novel therapeutic agent.